Cas no 515-25-3 ((2S,4R)-4-Hydroxy-1,1-dimethylpyrrolidin-1-ium-2-carboxylate)

(2S,4R)-4-Hydroxy-1,1-dimethylpyrrolidin-1-ium-2-carboxylate is a chiral pyrrolidine derivative characterized by its stereospecific hydroxy and carboxylate functional groups. The (2S,4R) configuration ensures high enantiomeric purity, making it valuable for asymmetric synthesis and pharmaceutical applications. Its zwitterionic structure enhances solubility in polar solvents, facilitating its use in aqueous reaction systems. The compound serves as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of peptidomimetics and enzyme inhibitors. Its stability under physiological conditions and compatibility with further functionalization underscore its utility in medicinal chemistry and drug discovery. The rigid pyrrolidine scaffold also contributes to conformational control in target molecules.

(2S,4R)-4-Hydroxy-1,1-dimethylpyrrolidin-1-ium-2-carboxylate structure

515-25-3 structure

Product Name:(2S,4R)-4-Hydroxy-1,1-dimethylpyrrolidin-1-ium-2-carboxylate

CAS No:515-25-3

MF:C₇H₁₃NO₃

MW:159.183022260666

MDL:MFCD00063554

CID:373390

PubChem ID:164642

Update Time:2025-05-28

(2S,4R)-4-Hydroxy-1,1-dimethylpyrrolidin-1-ium-2-carboxylate Chemical and Physical Properties

Names and Identifiers

- Pyrrolidinium,2-carboxy-4-hydroxy-1,1-dimethyl-, inner salt, (2S,4R)-
- Betonicine
- 4-Hydroxy-1,1-dimethylpyrrolidinium-2-carboxylate
- 4-Hydroxy-stachydrine
- L-4-HYDROXYPROLINE BETAINE
- trans-4-Hydroxyproline betaine
- Achillein
- Achilleine
- Betonicin
- DTXSID30965830
- FBA654632Q
- EINECS 208-195-6
- (-)-Betonicine
- 4-Hydroxyproline betaine
- UNII-FBA654632Q
- 4-HYDROXYPROLINE BETAINE, TRANS-
- FS-6831
- 2-CARBOXY-4-HYDROXY-1,1-DIMETHYLPYRROLIDINIUM HYDROXIDE, INNER SALT, L-TRANS-
- trans-4-hydroxy-L-proline betaine
- NSC 655264
- 4-hydroxy-1,1-dimethylpyrrolidin-1-ium-2-carboxylate
- NSC-655264
- Betonicine; L-4-Hydroxyproline betaine
- (2S,4R)-4-hydroxy-1,1-dimethylpyrrolidin-1-ium-2-carboxylate
- NSC655264
- BETONICINE [MI]
- C08269
- PYRROLIDINIUM, 2-CARBOXY-4-HYDROXY-1,1-DIMETHYL-, INNER SALT, (2S,4R)-
- CHEBI:85533
- (2S,4R)-4-hydroxy-1,1-dimethyl-pyrrolidin-1-ium-2-carboxylic acid
- MFCD00063554
- (2S-trans)-2-Carboxylato-4-hydroxy-1,1-dimethylpyrrolidinium
- SCHEMBL893616
- PYRROLIDINIUM, 2-CARBOXY-4-HYDROXY-1,1-DIMETHYL-, INNER SALT, (2S-TRANS)-
- 515-25-3
- HY-12547
- CS-0012003
- NS00043615
- Betonicin;(2S-trans)-; Achillein;(2S-trans)-; Achillein;Betonicine
- Q63390490
- Pyrrolidinium, 2-carboxy-4-hydroxy-1,1-dimethyl-, hydroxide, inner salt, (2S-trans)-
- AKOS040744484
- (2s,4r)-4-Hydroxy-1,1-Dimethylpyrrolidinium-2-Carboxylate
- trans-hydroxyproline betaine
- (2,4R)-4-hydroxy-1,1-dimethylpyrrolidinium-2-carboxylate
- E77629
- 4-Hydroxy-L-prolinebetaine
- (2R,4S)-4-hydroxy-1,1-dimethylpyrrolidin-1-ium-2-carboxylate
- MUNWAHDYFVYIKH-RITPCOANSA-N
- (2R)-4-hydroxy-1,1-dimethylpyrrolidin-1-ium-2-carboxylic acid
- (2S,4R)-2-carboxy-4-hydroxy-1,1,-dimethylpyrrolidinium inner salt; Achillein
- (2S,4R)-4-Hydroxy-1,1-dimethylpyrrolidin-1-ium-2-carboxylate
- MDL： MFCD00063554
- Inchi： InChI=1S/C7H13NO3/c1-8(2)4-5(9)3-6(8)7(10)11/h5-6,9H,3-4H2,1-2H3/t5-,6+/m1/s1
- InChI Key： MUNWAHDYFVYIKH-RITPCOANSA-N
- SMILES： C[N+]1(C)C[C@@H](C[C@H]1C(=O)[O-])O

Computed Properties

Exact Mass: 159.09000
Monoisotopic Mass: 159.08954328g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 173
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.1
Topological Polar Surface Area: 60.4Å²

Experimental Properties

Density: 1.2013 (rough estimate)
Melting Point: 252 °C (decomposition) (ethanol )
Boiling Point: 284.67°C (rough estimate)
Refractive Index: 1.4760 (estimate)
PSA: 60.36000
LogP: -2.09530
Specific Rotation: D20 -34.2° (c = 1.0)

(2S,4R)-4-Hydroxy-1,1-dimethylpyrrolidin-1-ium-2-carboxylate Security Information

WGK Germany：3
Safety Instruction： S22; S24/25

(2S,4R)-4-Hydroxy-1,1-dimethylpyrrolidin-1-ium-2-carboxylate Customs Data

HS CODE：2933990090
Customs Data：

China Customs Code:
2933990090

Overview:

2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

(2S,4R)-4-Hydroxy-1,1-dimethylpyrrolidin-1-ium-2-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	B288345-1mg	Betonicine	515-25-3		1mg	$ 140.00	2022-06-01
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TRC	B288345-5mg	Betonicine	515-25-3		5mg	$ 455.00	2022-06-01
abcr	AB165324-20 mg	Betonicine	515-25-3		20 mg	€287.50	2023-07-20
TRC	A597508-10mg	(2S,4R)-4-Hydroxy-1,1-dimethylpyrrolidin-1-ium-2-carboxylate	515-25-3		10mg	$ 173.00	2023-04-19
TRC	A597508-50mg	(2S,4R)-4-Hydroxy-1,1-dimethylpyrrolidin-1-ium-2-carboxylate	515-25-3		50mg	$ 775.00	2023-04-19
TRC	A597508-100mg	(2S,4R)-4-Hydroxy-1,1-dimethylpyrrolidin-1-ium-2-carboxylate	515-25-3		100mg	$ 1378.00	2023-04-19
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	B89810-25mg	Trans-4-hydroxy-L-proline betaine	515-25-3	,	25mg	¥3358.0	2023-09-08
Aaron	AR006WBF-100mg	Betonicine	515-25-3	95%	100mg	$866.00	2025-01-23
A2B Chem LLC	AD20719-1mg	Betonicine	515-25-3		1mg	$175.00	2024-04-19

(2S,4R)-4-Hydroxy-1,1-dimethylpyrrolidin-1-ium-2-carboxylate Suppliers

Amadis Chemical Company Limited

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(CAS:515-25-3)(2S,4R)-4-Hydroxy-1,1-dimethylpyrrolidin-1-ium-2-carboxylate

Order Number:A1184554

Stock Status:in Stock

Quantity:25mg

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 01:55

Price ($):716.0

Email:sales@amadischem.com

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Related Categories

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